Cas no 62407-64-1 (1,2,4-Triazolidine-3,5-dione, 1-(1-acetyl-2-methyl-2-propenyl)-4-phenyl-)

• Product Name: 1,2,4-Triazolidine-3,5-dione, 1-(1-acetyl-2-methyl-2-propenyl)-4-phenyl-
• CAS No: 62407-64-1
• MF: C₁₄H₁₅N₃O₃
• MW: 273.287203073502
• CID: 445798
• PubChem ID: 12666642
• Update Time: 2025-04-19

1,2,4-Triazolidine-3,5-dione, 1-(1-acetyl-2-methyl-2-propenyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolidine-3,5-dione, 1-(1-acetyl-2-methyl-2-propenyl)-4-phenyl-
• 1-(2-methyl-4-oxopent-1-en-3-yl)-4-phenyl-1,2,4-triazolidine-3,5-dione
• DTXSID50506209
• 62407-64-1

• Inchi： 1S/C14H15N3O3/c1-9(2)12(10(3)18)17-14(20)16(13(19)15-17)11-7-5-4-6-8-11/h4-8,12H,1H2,2-3H3,(H,15,19)
• InChI Key： PQXCIBWVQOUKPO-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC=CC=2)C(NN1C(C(C)=O)C(=C)C)=O

Computed Properties

• Exact Mass: 273.11145
• Monoisotopic Mass: 273.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.72